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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Avilamycin C is a member of the avilamycin complex, a family of orthosomycin antibiotics
produced by the fermentation of Streptomyces viridochromogenes.[1][2] As a minor component
of this complex, Avilamycin C, alongside its more abundant counterpart Avilamycin A, has
garnered interest for its activity against Gram-positive bacteria.[3] This technical guide provides
a comprehensive overview of the discovery, isolation, and characterization of Avilamycin C,
with detailed methodologies for key experimental procedures and a summary of its
physicochemical and biological properties.

Data Presentation
Physicochemical Properties of Avilamycin C
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Property Value Reference
Molecular Formula C61H90CI2032 [3]
Molecular Weight 1406.25 g/mol [3]
Colorless, fine plates
Appearance ] [3]
(dihydrate) from acetone/ether
Melting Point 188-189 °C (dihydrate) [3]
Specific Optical Rotation _
-4.8° (c = 1.44 in chloroform) [3]
[a]D20
UV max (methanol) 228, 284 nm (log € 4.12, 3.33) [3]

Solubility

Soluble in methanol or DMSO

Storage

-20°C (long term)

Antibacterial Activity of Avilamycin (Complex)

The avilamycin complex exhibits potent activity against a range of Gram-positive bacteria.

While specific data for isolated Avilamycin C is limited in the public domain, the activity of the

complex provides a strong indication of its potential.

Bacterial Species MIC50 (pg/mL) MIC90 (pg/mL)

Reference

Clostridium
_ 0.06
perfringens

128

[4]

Clostridium
perfringens (pre-
avilamycin approval

isolates)

[5]

Clostridium
perfringens (post-
avilamycin approval

isolates)

[5]
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Note: The broader range for the first C. perfringens entry is from a study of 120 clinical isolates,
showing the variability in susceptibility.

Experimental Protocols

Fermentation of Streptomyces viridochromogenes for
Avilamycin Production

This protocol is based on general descriptions found in patents for the production of the
avilamycin complex.

a. Strain and Culture Conditions:

e Microorganism:Streptomyces viridochromogenes (e.g., strain NRRL 2860 or
MCCC1A01659).[6]

e Seed Culture Medium (g/L): Soybean cake powder 15.0, yeast powder 25.0, glucose 5.0,
dextrin 20.0, CaCl2 2.0, CaCO3 1.0. Adjust pH to 7.0-7.2.[7]

o Fermentation Medium (g/L): Corn starch 40.0, glucose 20.0, soybean cake powder 10.0,
CaCl2 2.0, CaCO3 4.0, NaCl 1.0. Adjust pH to 7.2-7.4.[7]

e Fermentation Parameters:

[e]

Inoculum: 5-10% (v/v) of seed culture.[6]

o

Temperature: 27-28 °C.[8]

[¢]

Aeration: Approximately 1 volume of sterile air per volume of nutrient solution per minute.

[8]

[¢]

Agitation: Sufficient to maintain homogeneity.

[¢]

Duration: 200-240 hours.[7]
b. Procedure:

e Prepare the seed culture medium and sterilize.
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 Inoculate with a sporulating culture of S. viridochromogenes.

¢ Incubate the seed culture at 28°C with shaking for 24-36 hours.[7]

o Prepare the fermentation medium in a suitable fermenter and sterilize.
« Inoculate the fermentation medium with the seed culture.

» Carry out the fermentation under the specified parameters. Monitor pH, dissolved oxygen,
and glucose consumption.

Isolation and Purification of Avilamycin C

The following is a generalized protocol for the isolation of avilamycins, which can be adapted
for the specific purification of Avilamycin C. This often involves a multi-step chromatographic
approach.

a. Extraction:

» At the end of the fermentation, filter the broth to separate the mycelium from the supernatant.
A filter aid (e.g., 1.5% Celite) can be used to improve filtration.[8]

e The avilamycin complex is primarily found in the mycelial cake.
o Extract the mycelial cake with an organic solvent such as methanol.[7]
o Concentrate the methanol extract under reduced pressure to obtain a crude extract.
b. Chromatographic Purification:
» Silica Gel Chromatography (Initial Separation):
o Apply the crude extract to a silica gel column.

o Elute with a gradient of chloroform and acetone (e.qg., starting with a 4:1 mixture and
progressing to 3:7).[4]

o Collect fractions and monitor by thin-layer chromatography (TLC) or high-performance
liquid chromatography (HPLC).
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» Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) (Fine Purification):

o

Pool the fractions containing the avilamycin complex.

[¢]

Further purify using a semi-preparative RP-HPLC column (e.g., C18).

A typical mobile phase could be a gradient of acetonitrile and an ammonium acetate
buffer.[9]

[¢]

[¢]

Monitor the elution profile using a UV detector at 295 nm.[9]

[e]

Collect the peak corresponding to Avilamycin C.

Desalt and concentrate the purified fraction to obtain pure Avilamycin C.

o

Characterization by Mass Spectrometry

a. Electrospray lonization Mass Spectrometry (ESI-MS):

 Instrumentation: A quadrupole ion trap mass spectrometer with an ESI source is suitable for

analysis.

o Sample Preparation: Dissolve the purified Avilamycin C in a suitable solvent such as

methanol.
e Analysis:
o For negative ion mode, the deprotonated molecule [M-H]- would be observed.

o For positive ion mode, the sodium adduct [M+Na]+ is commonly observed for avilamycins.
[10]

o Perform tandem MS (MS/MS) on the parent ion to obtain fragmentation patterns. The
fragmentation of avilamycins typically involves the sequential loss of sugar moieties from
the oligosaccharide chain.[10]

Mandatory Visualizations
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Experimental Workflow for Avilamycin C Isolation
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Caption: Workflow for Avilamycin C Isolation.
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Proposed Biosynthesis Pathway of Avilamycin Aglycone and Sugar Moieties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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